Cas no 443292-38-4 (2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline)

• Product Name: 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline
• CAS No: 443292-38-4
• MF: C₁₆H₁₅ClN₂O
• MW: 286.756102800369
• CID: 6786190
• PubChem ID: 741092
• Update Time: 2025-05-21

2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• CS-0332230
• 2-chloro-5-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]aniline
• 2-chloro-5-(5-propan-2-yl-1,3-benzoxazol-2-yl)aniline
• 2-Chloro-5-(5-isopropyl-benzooxazol-2-yl)-phenylamine
• STK345443
• AKOS000108345
• EU-0077185
• 443292-38-4
• SR-01000483282
• VS-09380
• SR-01000483282-1
• 2-chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline
• BBL029703
• Oprea1_592416
• starbld0020432
• 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline

• Inchi： 1S/C16H15ClN2O/c1-9(2)10-4-6-15-14(8-10)19-16(20-15)11-3-5-12(17)13(18)7-11/h3-9H,18H2,1-2H3
• InChI Key： UUCACZHYLIUZBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)C1=NC2=C(C=CC(=C2)C(C)C)O1

Computed Properties

• Exact Mass: 286.0872908g/mol
• Monoisotopic Mass: 286.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52Ų

Additional information on 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline

Comprehensive Guide to 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline (CAS No. 443292-38-4): Properties, Applications, and Market Insights

2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline (CAS No. 443292-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzo[d]oxazole derivative features a unique molecular structure combining an aniline moiety with a chloro-substituted aromatic ring and an isopropyl-functionalized benzoxazole group. Its structural complexity makes it particularly valuable for designing novel bioactive molecules and advanced materials.

The compound's molecular formula C16H15ClN2O and molecular weight 286.76 g/mol reflect its moderate size and polarity, which contribute to its solubility profile and reactivity. Researchers have shown growing interest in this heterocyclic compound due to its potential as a building block for drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. The presence of both electron-donating (aniline) and electron-withdrawing (chloro) groups creates interesting electronic properties that can be exploited in medicinal chemistry.

In the context of current research trends, 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline aligns with several hot topics in chemical research. The pharmaceutical industry's ongoing search for novel small molecule therapeutics has increased demand for such specialized intermediates. Additionally, the compound's structural features make it relevant to studies in fluorescence materials and organic electronics, areas experiencing rapid growth due to applications in OLED technology and biosensors.

The synthesis of 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include the formation of the benzoxazole core followed by selective functionalization of the aromatic rings. Process chemists have developed various synthetic routes to optimize yield and purity, with recent improvements focusing on green chemistry principles such as reduced solvent use and milder reaction conditions.

Analytical characterization of this compound employs standard techniques including NMR spectroscopy (1H and 13C), mass spectrometry, and HPLC purity analysis. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain stability over extended periods.

From a commercial perspective, 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline serves as a valuable research chemical for pharmaceutical and materials science applications. While not produced in bulk quantities, it is available through specialty chemical suppliers catering to the fine chemicals market. Current pricing reflects its status as a low-volume, high-value intermediate, with costs varying based on purity specifications and order quantities.

The safety profile of 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline requires standard laboratory precautions typical for organic compounds of its class. Material Safety Data Sheets (MSDS) recommend using personal protective equipment including gloves and safety glasses when handling. While comprehensive toxicological data may be limited for this specific compound, structural analogs suggest it should be treated with appropriate caution in laboratory settings.

Looking forward, the applications of 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline are expected to expand as research continues into targeted therapeutics and functional materials. Its versatility as a synthetic intermediate positions it well for emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors in drug discovery. The compound's photophysical properties also suggest potential in developing new fluorescent probes for biological imaging applications.

For researchers working with 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline, several practical considerations are worth noting. The compound's moderate solubility in common organic solvents (DMSO, DMF, dichloromethane) facilitates its use in various reaction conditions. Its stability under standard laboratory conditions makes it convenient for storage and handling, though prolonged exposure to light or moisture should be avoided to prevent degradation.

The intellectual property landscape surrounding 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline includes patents covering its synthesis methods and specific applications in medicinal chemistry. Researchers should conduct proper due diligence regarding freedom-to-operate when considering commercial applications of derivatives based on this scaffold. Several published studies have demonstrated its utility in creating compounds with kinase inhibitory activity and antimicrobial properties.

From an environmental standpoint, proper disposal methods should be followed for 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline and related waste materials. While not classified as a persistent organic pollutant, its aromatic and heterocyclic nature suggests it should be treated as potentially bioaccumulative. Many research institutions have established protocols for disposing of such compounds through licensed waste management providers.

The global market for specialized intermediates like 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline continues to grow, driven by increasing R&D investment in pharmaceuticals and advanced materials. Major chemical suppliers have recognized this demand, with several now offering custom synthesis services for this and related benzoxazole derivatives. Market analysts project steady growth in this sector, particularly in regions with strong pharmaceutical innovation ecosystems.

For laboratories considering working with 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline, establishing reliable analytical methods is crucial. Common techniques include reverse-phase HPLC with UV detection for purity assessment, and LC-MS for identity confirmation. The compound's UV-Vis spectrum typically shows characteristic absorption bands that can aid in identification and quantification during synthetic workflows.

In conclusion, 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline (CAS No. 443292-38-4) represents an important building block in modern chemical research. Its unique structural features and versatile reactivity make it valuable for diverse applications ranging from medicinal chemistry to materials science. As research into targeted therapies and functional materials advances, the importance of such specialized intermediates is likely to increase, driving further innovation in their synthesis and application.